Cas no 1797083-48-7 (N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 1797083-48-7
• MF: C₂₀H₂₂N₄OS
• MW: 366.479882717133
• CID: 5369998
• Update Time: 2025-11-01

N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetamide, N-[2-[4,5,6,7-tetrahydro-3-(4-pyridinyl)-1H-indazol-1-yl]ethyl]-
• N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C20H22N4OS/c25-19(14-16-4-3-13-26-16)22-11-12-24-18-6-2-1-5-17(18)20(23-24)15-7-9-21-10-8-15/h3-4,7-10,13H,1-2,5-6,11-12,14H2,(H,22,25)
• InChI Key： UNTIFEVHQOJYOV-UHFFFAOYSA-N
• SMILES： C1(CC(NCCN2C3=C(CCCC3)C(C3C=CN=CC=3)=N2)=O)SC=CC=1

Additional information on N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide

Professional Introduction to Compound with CAS No. 1797083-48-7 and Product Name: N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide

N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1797083-48-7, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates several key motifs that are of particular interest to researchers exploring novel therapeutic avenues.

The central scaffold of this compound features a tetrahydro-1H-indazol core, which is appended with an ethyl chain terminated by an acetamide group. This arrangement not only contributes to the compound's solubility and bioavailability but also opens up possibilities for diverse interactions with biological targets. The presence of a pyridin-4-yl substituent at the 3-position of the indazole ring further enhances its pharmacological potential by introducing a polar aromatic system capable of engaging in hydrogen bonding and π-stacking interactions.

The thiophen-2-yl moiety at the 2-position of the acetamide group adds another layer of complexity to the compound's structure. Thiophene derivatives are well-known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The integration of this moiety into the molecular framework of N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide suggests that it may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with remarkable accuracy. The combination of the indazole, pyridine, and thiophene rings in N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide positions it as a promising candidate for further investigation in drug discovery programs. These studies have highlighted its potential as an inhibitor of various enzymes and receptors implicated in human diseases.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are often implicated in cancer progression and inflammatory responses. The pyridine ring is particularly noteworthy for its ability to modulate enzyme activity through coordination with metal ions or through direct interactions with amino acid residues in the active site.

The tetrahydroindazole core is known to contribute to the compound's ability to cross the blood-brain barrier, a critical factor for many therapeutic agents targeting central nervous system disorders. This property makes N-{2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-y]ethyl}-2-(thiophen -2 - yl)acetamide an attractive candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the thiophenyl group has been shown to enhance the metabolic stability of pharmaceutical compounds. By incorporating this moiety into the structure of N-{2-[3-(pyridin -4 - yl)-4 ,5 ,6 ,7 - tetrahydro - 1 H - indazol - 1 - yl]ethyl}-2-(thiophen - 2 - yl)acetamide , researchers aim to improve its half-life in vivo , thereby increasing its therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only streamline the synthetic process but also minimize unwanted byproducts.

As interest in targeted therapy grows , compounds like N-{2-[3-(pyridin -4 - yl)-4 ,5 ,6 ,7 - tetrahydro - 1 H - indazol - 1 - yl]ethyl}-2-(thiophen - 2 - yl)acetamide are being evaluated for their potential use in personalized medicine . The ability to fine-tune their structure allows for the development of drugs that are more specific to individual patient needs , reducing side effects and improving treatment outcomes.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations have been used to study how N-{2-[3-(pyridin -4 - yl)-4 ,5 ,6 ,7 - tetrahydro - 1 H - indazol - 1 - yl]ethyl}-2-(thiophen - 2 - yl)acetamide interacts with its intended targets at an atomic level . These simulations provide valuable insights into binding affinities and mechanisms of action , guiding medicinal chemists in designing more effective derivatives.

In conclusion , N-{2-[3-(pyridin -4 - yl)-4 ,5 ,6 ,7 - tetrahydro - 1 H - indazol ]ethyl}- 2 -(thiophen )acetamide (CAS No .1797083 48-7) represents a significant advancement in pharmaceutical chemistry . Its unique structural features and promising pharmacological properties make it a compelling candidate for further research . As our understanding of disease mechanisms continues to evolve , compounds like this one will play a crucial role in developing innovative therapies that address unmet medical needs.